Cas no 29618-57-3 (N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine)

• Product Name: N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine
• CAS No: 29618-57-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD10565839
• CID: 858701
• PubChem ID: 7141662
• Update Time: 2025-05-20

N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-2-[(DIMETHYLAMINO)METHYL]PYRROLIDINE
• (S)-2-(Dimethylamino)methylpyrrolidine
• DIMETHYL-(S)-1-PYRROLIDIN-2-YLMETHYL-AMINE
• N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine
• (2S)-2-dimethylaminomethylpyrrolidine
• (S)-2-(dimethylaminomethyl)pyrrolidine
• (S)-2-[(Dimethylamino)methyl]pyrrolidine 2HCl
• (S)-N,N-dimethyl-2-aminomethylpyrrolidine
• dimethyl (S)-1-pyrrolidin-2-ylmethylamine
• Dimethyl-(S)-1-pyrrolidin-2-ylmethylamine
• EN300-315437
• dimethyl({[(2S)-pyrrolidin-2-yl]methyl})amine
• H11176
• AKOS005146210
• SCHEMBL1401177
• DB-264811
• 29618-57-3
• (S)-N,N-DIMETHYL-1-(PYRROLIDIN-2-YL)METHANAMINE
• CS-0054688
• SGIJBHQBXMMPRH-ZETCQYMHSA-N
• DTXSID60427991

• MDL： MFCD10565839
• Inchi： 1S/C7H16N2/c1-9(2)6-7-4-3-5-8-7/h7-8H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： SGIJBHQBXMMPRH-ZETCQYMHSA-N
• SMILES： N1CCC[C@H]1CN(C)C

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.62880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N,N-dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine

N,N-Dimethyl-1-[(2S)-Pyrrolidin-2-yl]Methanamine: A Comprehensive Overview

N,N-Dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine, also known by its CAS number 29618-57-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrolidine ring with a dimethylamino group, making it a versatile compound with potential applications in drug design and material science.

The compound's structure is defined by a pyrrolidine ring, a five-membered cyclic secondary amine, which is substituted at the 2-position (S configuration) with a methanamine group. The methanamine group is further dimethylated, resulting in the N,N-dimethyl substitution. This configuration imparts the molecule with distinct chemical properties, including enhanced stability and potential bioavailability.

Recent studies have highlighted the importance of chiral centers in drug design, and the (2S) configuration of this compound plays a crucial role in its stereochemical properties. The pyrrolidine ring is known for its ability to form hydrogen bonds, which can influence the molecule's solubility and interactions with biological systems. These properties make N,N-Dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine a promising candidate for use in medicinal chemistry.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and reductive amination. The choice of synthesis method depends on the availability of starting materials and the desired stereochemical outcome. Researchers have explored the use of asymmetric catalysis to control the stereochemistry during synthesis, ensuring high enantiomeric excess in the final product.

The application of CAS No 29618-57-3 extends beyond traditional pharmaceuticals. Recent advancements in materials science have shown that this compound can serve as a building block for constructing advanced materials, such as self-healing polymers and stimuli-responsive gels. Its ability to form supramolecular assemblies makes it an attractive candidate for these applications.

From a pharmacological perspective, this compound has been studied for its potential as a drug delivery agent. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their delivery efficiency. Preclinical studies have demonstrated improved bioavailability when this compound is used as a carrier system.

In conclusion, N,N-Dimethyl-1-[(2S)-pyrrolidin-2-yl]methanamine (CAS No 29618-57-3) is a multifaceted compound with applications ranging from drug design to materials science. Its unique structure and stereochemical properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.